Cas no 2229143-24-0 (1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-one
• CAS No: 2229143-24-0
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 6415645
• PubChem ID: 165973565
• Update Time: 2025-06-08

1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-one
• 2229143-24-0
• EN300-1928477

• Inchi： 1S/C8H7ClF2N2O/c1-3-4(2)12-13-7(9)5(3)6(14)8(10)11/h8H,1-2H3
• InChI Key： MRBRCVCSTJBWGI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=O)C(C)=C(C)N=N1

Computed Properties

• Exact Mass: 220.0214969g/mol
• Monoisotopic Mass: 220.0214969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-one (CAS No. 2229143-24-0)

The compound 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-one (CAS No. 2229143-24-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This pyridazine derivative is characterized by its distinct chloro and difluoro functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical development, and material science.

One of the key reasons for the growing interest in 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-one is its role as a building block in the synthesis of more complex molecules. The presence of both chloro and difluoro substituents allows for selective modifications, making it a valuable tool for medicinal chemists aiming to develop novel therapeutics. Recent studies have highlighted its potential in targeting specific enzyme inhibitors, which aligns with the current trend in precision medicine and personalized drug design.

In the context of agrochemical research, this compound has shown promise as a precursor for crop protection agents. The pyridazine core is known for its bioactivity, and the addition of halogen atoms enhances its stability and efficacy. With the global push toward sustainable agriculture and reduced environmental impact, 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-one is being evaluated for its potential to contribute to next-generation pesticides that are both effective and eco-friendly.

From a material science perspective, the compound's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The difluoroethanone moiety, in particular, has been studied for its ability to influence molecular stacking and charge transport, which are critical factors in the development of flexible displays and light-emitting diodes (LEDs). This aligns with the increasing demand for advanced materials in the tech industry.

The synthesis and characterization of 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-one require advanced analytical techniques, such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is essential for its application in high-stakes industries like pharmaceuticals and electronics. Researchers are also exploring green chemistry approaches to its synthesis, reflecting the broader shift toward sustainable chemical processes.

Given the compound's niche yet impactful applications, it is no surprise that queries like "pyridazine derivatives in drug discovery" and "halogenated compounds in agrochemicals" are trending in scientific databases and AI-powered search engines. The integration of computational chemistry tools, such as molecular docking and quantum mechanics calculations, has further accelerated the exploration of this compound's potential. These advancements are part of a larger movement toward data-driven research and automated discovery in the chemical sciences.

In summary, 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-one (CAS No. 2229143-24-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and alignment with contemporary research trends make it a compound worth watching in the coming years. As the scientific community continues to uncover its full potential, this pyridazine-based molecule is poised to play a pivotal role in shaping the future of innovative technologies and sustainable solutions.